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Compound of Interest

Compound Name: 4-Chlorobenzotrichloride

Cat. No.: B167033

An In-depth Technical Guide to p-Chlorobenzotrichloride: Chemical Structure, Properties, and
Synthesis

For researchers, scientists, and professionals in drug development, a thorough understanding
of key chemical intermediates is paramount. This guide provides a detailed overview of p-
Chlorobenzotrichloride, a significant compound in organic synthesis.

IUPAC Name: 1-chloro-4-(trichloromethyl)benzene[1]

Chemical Structure

The molecular structure of p-Chlorobenzotrichloride consists of a benzene ring substituted with
a chlorine atom and a trichloromethyl group at the para position (positions 1 and 4,
respectively).

Physicochemical Properties

A summary of the key physical and chemical properties of p-Chlorobenzotrichloride is
presented in the table below for easy reference and comparison.
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Property Value Source
Molecular Formula C7HaCla [1]
Molecular Weight 229.92 g/mol [2]
Appearance .Cleiar, colorless to light yellow (2]
liquid

Melting Point 5.8°C [2][3]
Boiling Point 245 °C at 760 mmHg [2][3]
Density 1.495 g/mL at 25 °C [2]
Refractive Index 1.572 at 20 °C [2]
Flash Point > 112 °C (> 233.6 °F) [3]
Vapor Pressure 0.04 hPa at 20 °C [3]
Water Solubility Decomposes [2]
CAS Number 5216-25-1 [1]

Synthesis of p-Chlorobenzotrichloride

A modern and isomer-specific method for the synthesis of p-Chlorobenzotrichloride involves the
vapor-phase chlorination of p-xylene.[4] This process is advantageous as it avoids the
formation of undesirable isomers often encountered in other synthetic routes.[4]

Experimental Protocol: Vapor-Phase Chlorination of p-
Xylene[5]

This protocol is based on a patented industrial process and outlines the key parameters for the
synthesis of p-Chlorobenzotrichloride.

Obijective: To synthesize 4-chlorobenzotrichloride from p-xylene via vapor-phase chlorination.
Materials:

¢ p-xylene (1,4-dimethylbenzene)
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Chlorine gas

Activated carbon catalyst (wide-pore is preferred)

Water

Equipment:

Vapor-phase reactor system, preferably a continuous flow setup
Heating apparatus capable of maintaining temperatures up to 300°C
Gas flow controllers for chlorine and p-xylene vapor

Water vaporizer and delivery system

Condenser and collection system for the product

Procedure:

Catalyst Loading: The vapor-phase reactor is loaded with a wide-pore activated carbon
catalyst.

Pre-heating: The reactor is heated to the desired reaction temperature, typically between
200°C and 300°C.

Reactant Feed:
o p-Xylene is vaporized and fed into the reactor.

o Chlorine gas is introduced into the reactor. A molar ratio of chlorine to p-xylene greater
than 7:1, and up to 30:1, is employed to ensure complete reaction.

o Water is vaporized and introduced into the reactor. A molar ratio of water to p-xylene of at
least 1:1 is necessary, with a preferred range of 1:1 to 10:1.

Reaction: The chlorination of p-xylene proceeds in the vapor phase over the activated
carbon catalyst. The reaction is typically carried out at a temperature above 200°C. The
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process can be conducted in two steps: an initial lower temperature chlorination (140°C to
250°C) to form 1,4-bis(trichloromethyl)benzene, followed by a higher temperature step
(above 200°C) in the presence of the catalyst and water to yield the final product.

e Product Collection: The reaction mixture exiting the reactor is cooled and condensed.

 Purification: The collected condensate, containing 4-chlorobenzotrichloride, is then purified
by distillation to separate it from by-products such as carbon tetrachloride and any unreacted
starting materials.

Reaction Pathway:
The overall reaction proceeds in two main stages:
o Chlorination of the methyl groups of p-xylene to form 1,4-bis(trichloromethyl)benzene.

e Chlorinolysis of 1,4-bis(trichloromethyl)benzene to yield 4-chlorobenzotrichloride and
carbon tetrachloride.[5]

Hydrolysis of p-Chlorobenzotrichloride

p-Chlorobenzotrichloride is sensitive to moisture and undergoes hydrolysis to form 4-
chlorobenzoic acid.[4] This process occurs in a stepwise manner, initially forming the
intermediate 4-chlorobenzoyl chloride, which then further hydrolyzes.[4]
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Caption: Stepwise hydrolysis of p-Chlorobenzotrichloride.

Reactivity

The reactivity of p-Chlorobenzotrichloride is largely influenced by the trichloromethyl group. It is
generally unreactive in simple aromatic halogenated organic compound terms. However, it is
incompatible with strong oxidizing and reducing agents, as well as many amines, nitrides,
azo/diazo compounds, alkali metals, and epoxides.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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